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Compound of Interest

Compound Name: Dachp

Cat. No.: B1220378

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis, characterization, and experimental
protocols for dichloro(1,2-diaminocyclohexane)platinum(ll), a key intermediate in the production
of the widely used anticancer drug, oxaliplatin. This document provides comprehensive
information for researchers and professionals involved in platinum-based drug development
and chemical synthesis.

Overview and Chemical Properties

Dichloro(1,2-diaminocyclohexane)platinum(ll), often abbreviated as PtClz(dach), is a platinum
coordination complex. The 1,2-diaminocyclohexane (dach) ligand is a bidentate ligand that
coordinates to the platinum(ll) center through its two amino groups. This complex serves as a
crucial precursor in the synthesis of oxaliplatin, where the chloride ligands are replaced by an
oxalate group.

Quantitative Data Summary

The key quantitative data for dichloro(1,2-diaminocyclohexane)platinum(ll) are summarized in
the table below for easy reference and comparison.
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Property Value Reference
Molecular Formula CeH14CI2N2Pt [1112]
Molecular Weight 380.17 g/mol [1][3]
Melting Point 280 °C (decomposes) [3]
Appearance Insoluble product

Initial Synthesis Yield Approximately 90%

Yield after Purification 47%

Spectroscopic Data

e Infrared (IR) Spectroscopy: The IR spectrum of dichloro(1,2-diaminocyclohexane)platinum(ll)
is characterized by vibrational bands corresponding to the Pt-Cl and N-H bonds, as well as
the various vibrations of the diaminocyclohexane ligand. A representative IR spectrum can
be found in the supporting information of related studies.[4]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy is used to confirm
the presence of the 1,2-diaminocyclohexane ligand. The spectrum will show characteristic
signals for the protons of the cyclohexane ring and the amine groups. Due to the complexity
of the cyclohexane ring protons, these signals often appear as a series of multiplets. The
chemical shifts of the amine protons are also a key feature.

Synthesis of Dichloro(1,2-
diaminocyclohexane)platinum(ll)

The synthesis of dichloro(1,2-diaminocyclohexane)platinum(ll) is typically achieved through the
reaction of potassium tetrachloroplatinite (K2PtCls) with 1,2-diaminocyclohexane.

Chemical Reaction Pathway

The overall chemical reaction for the synthesis is as follows:
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Reactants

+ 1,2-Diaminocyclohexane Products

- Dichloro(1,2-diaminocyclohexane)platinum(ll) + 2KCl
—

K2[PtCla]

Click to download full resolution via product page

Caption: Chemical reaction for the synthesis of PtClz(dach).

Detailed Experimental Protocol

This protocol is based on established literature procedures.

Materials:

o Potassium tetrachloroplatinite (K2PtCla4)

e 1,2-Diaminocyclohexane (a mixture of isomers or a specific isomer)
» Deionized water

e Methanol

o Dimethylformamide (DMF)

0.1 N Hydrochloric acid (HCI)
Procedure:

e Reaction Setup: In a suitable reaction vessel, dissolve potassium tetrachloroplatinite (20
mM) in 75 ml of deionized water.

» Addition of Ligand: To the stirred solution of potassium tetrachloroplatinite, add 1,2-
diaminocyclohexane (20 mM).
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e Reaction: Stir the reaction mixture at room temperature for three hours. An insoluble
precipitate of dichloro(1,2-diaminocyclohexane)platinum(ll) will form.

« Isolation of Crude Product: Collect the insoluble product by filtration.

e Washing: Wash the filtered product first with deionized water and then with methanol to
remove any unreacted starting materials and soluble impurities.

e Drying: Dry the washed product in an oven. The yield of the crude product is typically around
90%.

 Purification (Optional): a. Dissolve the crude product in a minimal amount of
dimethylformamide (DMF). b. Filter the solution to remove any insoluble impurities. c. Add
three volumes of methanol or 0.1 N HCI to the filtrate to precipitate the purified product. d.
Collect the purified product by filtration, wash with methanol, and dry. The yield after
purification is approximately 47%.

Experimental Workflow

The following diagram illustrates the step-by-step workflow for the synthesis and purification of
dichloro(1,2-diaminocyclohexane)platinum(ll).
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Caption: Workflow for the synthesis and purification of PtClz(dach).
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Conclusion

This technical guide provides a comprehensive overview of the synthesis of dichloro(1,2-
diaminocyclohexane)platinum(ll). The detailed experimental protocol, along with the
summarized quantitative data and workflow diagrams, offers a valuable resource for
researchers and professionals in the field of medicinal chemistry and drug development. The
successful synthesis of this key intermediate is a critical step in the production of oxaliplatin
and related platinum-based anticancer agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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